Cas no 1173018-43-3 (2-bromo-2-chloroacetic acid)

2-bromo-2-chloroacetic acid structure
2-bromo-2-chloroacetic acid structure
Product Name:2-bromo-2-chloroacetic acid
CAS No:1173018-43-3
MF:C2H2BrClO2
MW:174.385734081268
CID:2615265
PubChem ID:329759679
Update Time:2025-04-21

2-bromo-2-chloroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-2-chloroacetic acid
    • Bromochloroacetic acid-1-13C
    • SCHEMBL1332064
    • Bromo(chloro)(1-~13~C)acetic acid
    • DTXSID60745763
    • DTXCID40696507
    • 1173018-43-3
    • Bromochloroacetic acid-1-13C, 99 atom % 13C, 97% (CP)
    • MDL: MFCD04118302
    • Inchi: 1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6)/i2+1
    • InChI Key: GEHJBWKLJVFKPS-VQEHIDDOSA-N
    • SMILES: BrC([13C](=O)O)Cl

Computed Properties

  • Exact Mass: 172.89602Da
  • Monoisotopic Mass: 172.89602Da
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 64.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.996 g/mL at 25 °C
  • Melting Point: 27.5 °C (lit.)
  • Boiling Point: 210-212 °C(lit.)

2-bromo-2-chloroacetic acid Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3265 8 / PGII
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C

2-bromo-2-chloroacetic acid Related Literature

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